N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C13H14N4O2S/c18-20(19,12-4-2-1-3-5-12)15-8-9-16-10-11-17-13(16)6-7-14-17/h1-7,10-11,15H,8-9H2
• InChI Key: CZBUXXPDBCEYMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NCCN2C=CN3C2=CC=N3
• Molecular Formula: C13H14N4O2S
• Molecular Weight: 290.34 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Molecular Structure Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The selective functionalization of the 1H-imidazo[1,2-]pyrazole scaffold using a Br/Mg- exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Anticancer Agents

Background: The success of targeted covalent inhibitors (TCIs) in cancer treatment has led to the search for novel scaffolds with covalent warheads. .

Research Findings:

• Researchers have synthesized a series of novel KRAS G12C inhibitors based on imidazo[1,2-a]pyridine. One compound, I-11 , demonstrated potent anticancer activity against KRAS G12C-mutated NCI-H358 cells. .

Improved Solubility in Drug Design

Background: Imidazo[1,2-b]pyrazole is a versatile scaffold in organic synthesis and drug development.

Research Findings:

• Comparative assays between the original indolyl drug pruvanserin and its isostere (where the indole ring is substituted with imidazo[1,2-b]pyrazole) revealed significantly improved solubility in aqueous media. .

Antileishmanial and Antimalarial Activity

Background: Leishmaniasis and malaria are serious global health challenges.

Research Findings:

• Imidazo[1,2-b]pyrazole derivatives have been evaluated for their antileishmanial and antimalarial effects. .

Organic Synthesis and Reactivity

Background: Imidazo[1,2-a]pyrazine is a versatile scaffold in organic synthesis.

Research Findings:

• Researchers have made significant progress in synthetic methods using this scaffold. .